Cas no 1478667-18-3 (1-bromo-3-(ethylsulfanyl)-2-methylpropane)

• Product Name: 1-bromo-3-(ethylsulfanyl)-2-methylpropane
• CAS No: 1478667-18-3
• MF: C₆H₁₃BrS
• MW: 197.13642001152
• CID: 5180406
• PubChem ID: 64995703
• Update Time: 2025-06-10

1-bromo-3-(ethylsulfanyl)-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-3-(ethylthio)-2-methyl-
• 1-bromo-3-(ethylsulfanyl)-2-methylpropane

• Inchi： 1S/C6H13BrS/c1-3-8-5-6(2)4-7/h6H,3-5H2,1-2H3
• InChI Key： RQILIEJDIWGJER-UHFFFAOYSA-N
• SMILES： C(Br)C(C)CSCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1-bromo-3-(ethylsulfanyl)-2-methylpropane

Introduction to 1-Bromo-3-(Ethylsulfanyl)-2-Methylpropane (CAS No. 1478667-18-3)

1-Bromo-3-(ethylsulfanyl)-2-methylpropane, with the CAS number 1478667-18-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine atom, ethylsulfanyl group, and methyl substituent, which collectively contribute to its distinct chemical properties and reactivity.

The molecular formula of 1-bromo-3-(ethylsulfanyl)-2-methylpropane is C₆H₁₄BrS, and its molecular weight is approximately 195.15 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its boiling point is around 120°C at 760 mmHg, making it suitable for various synthetic processes that require controlled conditions.

In the realm of pharmaceutical research, 1-bromo-3-(ethylsulfanyl)-2-methylpropane has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the synthesis of a series of derivatives from 1-bromo-3-(ethylsulfanyl)-2-methylpropane, which exhibited potent anti-inflammatory and analgesic properties. These findings highlight the potential of this compound as a valuable building block in drug discovery.

Beyond pharmaceutical applications, 1-bromo-3-(ethylsulfanyl)-2-methylpropane has also been investigated for its use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of advanced polymers with enhanced mechanical and thermal properties. The presence of the bromine atom and the ethylsulfanyl group provides reactive sites that can be exploited for polymerization reactions, leading to materials with tailored functionalities.

The synthesis of 1-bromo-3-(ethylsulfanyl)-2-methylpropane typically involves several steps, including the bromination of an appropriate starting material and subsequent functional group transformations. One common synthetic route involves the bromination of 3-(ethylsulfanyl)-2-methylpropane using N-bromosuccinimide (NBS) under controlled conditions. This method yields high purity products with good yields, making it a preferred choice for industrial-scale production.

In terms of safety and handling, it is important to note that while 1-bromo-3-(ethylsulfanyl)-2-methylpropane is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, storage should be in a well-ventilated area away from incompatible materials.

The environmental impact of 1-bromo-3-(ethylsulfanyl)-2-methylpropane has also been a subject of interest. Studies have shown that this compound can be biodegraded under certain conditions, reducing its potential for long-term environmental persistence. However, responsible disposal practices should still be adhered to in accordance with local environmental regulations.

In conclusion, 1-bromo-3-(ethylsulfanyl)-2-methylpropane (CAS No. 1478667-18-3) is a versatile organic compound with a wide range of applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will emerge, further solidifying its importance in the scientific community.